Cas no 1306605-39-9 (3-(5-bromothiophen-2-yl)-5-(chloromethyl)-1,2,4-oxadiazole)

• Product Name: 3-(5-bromothiophen-2-yl)-5-(chloromethyl)-1,2,4-oxadiazole
• CAS No: 1306605-39-9
• MF: C₇H₄BrClN₂OS
• MW: 279.541458129883
• CID: 4587231
• Update Time: 2025-11-07

3-(5-bromothiophen-2-yl)-5-(chloromethyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromothiophen-2-yl)-5-(chloromethyl)-1,2,4-oxadiazole

• Inchi： 1S/C7H4BrClN2OS/c8-5-2-1-4(13-5)7-10-6(3-9)12-11-7/h1-2H,3H2
• InChI Key： IBDIFOBWJRFXFU-UHFFFAOYSA-N
• SMILES： O1C(CCl)=NC(C2SC(Br)=CC=2)=N1

Additional information on 3-(5-bromothiophen-2-yl)-5-(chloromethyl)-1,2,4-oxadiazole

Recent Advances in the Study of 3-(5-bromothiophen-2-yl)-5-(chloromethyl)-1,2,4-oxadiazole (CAS: 1306605-39-9)

3-(5-bromothiophen-2-yl)-5-(chloromethyl)-1,2,4-oxadiazole (CAS: 1306605-39-9) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile scaffold for drug discovery. Recent studies have explored its synthetic pathways, biological activities, and applications in the development of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in current research endeavors.

The compound's structure, featuring a 1,2,4-oxadiazole core substituted with a bromothiophene and a chloromethyl group, offers unique reactivity and binding properties. These characteristics make it an attractive candidate for the design of enzyme inhibitors, receptor modulators, and other bioactive molecules. Recent synthetic methodologies have focused on optimizing the yield and purity of 3-(5-bromothiophen-2-yl)-5-(chloromethyl)-1,2,4-oxadiazole, with particular emphasis on green chemistry approaches to reduce environmental impact.

In terms of biological activity, preliminary studies have demonstrated that this compound exhibits promising inhibitory effects against a range of enzymes, including kinases and proteases, which are implicated in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) reported that derivatives of 3-(5-bromothiophen-2-yl)-5-(chloromethyl)-1,2,4-oxadiazole showed potent activity against cancer cell lines, suggesting its potential as an anticancer agent. Further investigations are underway to elucidate the mechanism of action and optimize the pharmacokinetic properties of these derivatives.

Another area of interest is the compound's role in the development of antimicrobial agents. A study in Bioorganic & Medicinal Chemistry Letters (2023) highlighted its efficacy against drug-resistant bacterial strains, with modifications to the chloromethyl group enhancing its antibacterial spectrum. These findings underscore the versatility of 3-(5-bromothiophen-2-yl)-5-(chloromethyl)-1,2,4-oxadiazole as a lead compound for addressing global health challenges.

In conclusion, 3-(5-bromothiophen-2-yl)-5-(chloromethyl)-1,2,4-oxadiazole (CAS: 1306605-39-9) represents a promising scaffold in medicinal chemistry, with diverse applications in drug discovery. Ongoing research is expected to further expand its utility, particularly in the design of targeted therapies for cancer and infectious diseases. Future studies should focus on improving its synthetic accessibility, exploring additional biological targets, and advancing preclinical development to translate these findings into clinical applications.